Cas no 1955553-46-4 (2-ethyl-2-(trifluoromethyl)butan-1-ol)

• Product Name: 2-ethyl-2-(trifluoromethyl)butan-1-ol
• CAS No: 1955553-46-4
• MDL: MFCD30180319
• CID: 4631629
• PubChem ID: 122163203
• Update Time: 2025-06-15

2-ethyl-2-(trifluoromethyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-(trifluoromethyl)butan-1-ol

• MDL： MFCD30180319

Additional information on 2-ethyl-2-(trifluoromethyl)butan-1-ol

Introduction to 2-Ethyl-2-(trifluoromethyl)butan-1-ol (CAS No. 1955553-46-4)

2-Ethyl-2-(trifluoromethyl)butan-1-ol (CAS No. 1955553-46-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its distinct molecular structure, which includes an ethyl group, a trifluoromethyl group, and a hydroxyl group, making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of 2-Ethyl-2-(trifluoromethyl)butan-1-ol is C₇H₁₃F₃O, and its molecular weight is approximately 168.17 g/mol. The presence of the trifluoromethyl group imparts significant stability and resistance to chemical degradation, while the hydroxyl group provides reactivity and functional versatility. These properties make 2-Ethyl-2-(trifluoromethyl)butan-1-ol an attractive candidate for use in the development of new pharmaceuticals, agrochemicals, and materials science applications.

In the pharmaceutical industry, 2-Ethyl-2-(trifluoromethyl)butan-1-ol has been explored for its potential as a precursor in the synthesis of novel drugs. Recent studies have shown that compounds containing trifluoromethyl groups can exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them particularly useful in the development of drugs that require prolonged action or enhanced bioavailability.

A notable example of the application of 2-Ethyl-2-(trifluoromethyl)butan-1-ol in drug development is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of trifluoromethylated derivatives with potent antiviral activity against influenza viruses. The introduction of the trifluoromethyl group was found to significantly enhance the antiviral efficacy and reduce cytotoxicity, making these compounds promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 2-Ethyl-2-(trifluoromethyl)butan-1-ol has also found utility in materials science. The compound's unique combination of hydrophobicity and hydrophilicity makes it suitable for use as a surfactant or emulsifier in various formulations. In particular, it has been used to improve the dispersion and stability of nanoparticles in aqueous solutions, which is crucial for applications such as drug delivery systems and advanced coatings.

In addition to its synthetic utility, 2-Ethyl-2-(trifluoromethyl)butan-1-ol has been studied for its environmental impact. Research conducted by environmental scientists has shown that compounds containing trifluoromethyl groups are generally more resistant to biodegradation compared to their non-fluorinated analogs. However, this property also means that they can persist in the environment for longer periods, raising concerns about potential long-term ecological effects. Therefore, ongoing studies are being conducted to better understand the environmental fate and behavior of such compounds.

The synthesis of 2-Ethyl-2-(trifluoromethyl)butan-1-ol typically involves several steps, including the formation of a trifluoromethylated intermediate followed by functionalization to introduce the hydroxyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2-bromo-2-methylpropane with triflic acid followed by reduction to form the desired alcohol. Another method involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to achieve selective functionalization.

The physical properties of 2-Ethyl-2-(trifluoromethyl)butan-1-ol, such as its boiling point, melting point, and solubility, are important considerations for both synthetic processes and practical applications. The compound is generally a colorless liquid at room temperature with a boiling point around 100°C under reduced pressure. It is moderately soluble in water but exhibits high solubility in organic solvents such as ethanol and acetone.

In terms of safety and handling, while 2-Ethyl-2-(trifluoromethyl)butan-1-ol is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity with strong oxidizing agents and its potential for skin irritation upon prolonged exposure. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when working with this compound.

The future prospects for 2-Ethyl-2-(trifluoromethyl)butan-1-ol are promising given its unique chemical properties and diverse applications. Ongoing research is focused on optimizing synthetic methods to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore new applications in areas such as biotechnology and nanotechnology where the compound's multifunctional nature can be leveraged to develop innovative solutions.

In conclusion, 2-Ethyl-2-(trifluoromethyl)butan-1-ol (CAS No. 1955553-46-4) is a versatile organic compound with significant potential across multiple industries. Its unique combination of stability, reactivity, and functional versatility makes it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.